Cas no 898432-19-4 (N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 898432-19-4
• MF: C₂₃H₂₉FN₄O₂
• MW: 412.500368833542
• CID: 5490420
• Update Time: 2025-07-14

N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dimethylphenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C23H29FN4O2/c1-16-4-5-17(2)20(14-16)26-23(30)22(29)25-15-21(18-6-8-19(24)9-7-18)28-12-10-27(3)11-13-28/h4-9,14,21H,10-13,15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： ABWNZTLBMLSMHY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898432-19-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898432-19-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a substituted phenyl group, a fluorinated phenyl group, and a methylated piperazine moiety. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various drug development initiatives.

The structural complexity of N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is noteworthy. The presence of the methylated piperazine moiety suggests that the compound may exhibit strong interactions with specific receptors or enzymes, which is a key consideration in drug design. Additionally, the fluorinated phenyl group can enhance the compound's metabolic stability and bioavailability, making it an attractive candidate for further investigation.

Recent studies have explored the potential of N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate certain neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems could lead to new therapeutic strategies for managing these debilitating conditions.

In addition to its potential in neurodegenerative diseases, N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it suitable for further clinical development. Moreover, the compound's ability to cross the blood-brain barrier (BBB) is particularly significant for its potential use in central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the piperazine ring through a condensation reaction followed by functionalization of the phenyl groups and introduction of the fluorine atom. The final step involves coupling these intermediates to form the desired diamide structure. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on dosing regimens, pharmacodynamics, and long-term effects.

In conclusion, N-(2,5-dimethylphenyl)-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 898432-19-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of various diseases and improve patient outcomes.